3-(Trifluoromethylsulfinyl)propan-1-amine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(Trifluoromethylsulfinyl)propan-1-amine;hydrochloride is a useful research compound. Its molecular formula is C4H9ClF3NOS and its molecular weight is 211.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Stereoselective Synthesis and Reactivity
A study by Packer et al. (2017) described the stereoselective synthesis of enantiomerically enriched 1,1,1-trifluoro-2-propanamine using a chiral sulfinamide auxiliary. The study also explored the limitations in using the hydrochloric acid salt of the amine for epoxide opening reactions, leading to the introduction of a novel triflate salt for direct use in reactions without isolating the pure amine Packer et al., 2017.
Synthesis of Hydrophobic Agents
Dyachenko et al. (2018) developed a synthetic route to potential hydrophobic agents, combining a polyfluoroheptyloxy functional hydrophobic spacer with an N-[3-(triethoxysilyl)propyl]amide anchor part, indicating the versatility of trifluoromethylsulfinyl-related compounds in creating hydrophobic surfaces Dyachenko et al., 2018.
Role in Trifluoromethylation Reactions
- Trifluoromethylsulfinylation and -sulfonylation: Guyon et al. (2017) reviewed the use of sodium trifluoromethanesulfinate and trifluoromethanesulfonyl chloride for trifluoromethylsulfenylation, trifluoromethylsulfinylation, and other related reactions, showcasing the significant role these compounds play in introducing trifluoromethyl groups into various substrates Guyon et al., 2017.
Asymmetric Synthesis and Application in Pharmaceuticals
- Asymmetric Synthesis of Amines: Ellman et al. (2002) and Mei et al. (2016) discussed the use of tert-butanesulfinyl imines and N-tert-butylsulfinyl-3,3,3-trifluoroacetaldimine for the asymmetric synthesis of amines, highlighting their pharmaceutical importance and versatility as reagents for synthesizing trifluoromethyl-containing amines and amino acids Ellman et al., 2002; Mei et al., 2016.
Development of Novel Reagents
Nucleophilic Trifluoromethylation
Chu and Qing (2014) explored the concept of oxidative trifluoromethylation, presenting methods for constructing carbon-CF3 bonds and discussing the use of (trifluoromethyl)trimethylsilane as a nucleophilic CF3 source in various nucleophilic substrates Chu & Qing, 2014.
Facile Synthesis and Reactions of Amides
Lanigan et al. (2013) reported an effective method for the direct amidation of carboxylic acids with a broad range of amines, demonstrating the significance of trifluoromethylsulfinyl-related reagents in facilitating chemical reactions and syntheses Lanigan et al., 2013.
Properties
IUPAC Name |
3-(trifluoromethylsulfinyl)propan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8F3NOS.ClH/c5-4(6,7)10(9)3-1-2-8;/h1-3,8H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVPGDYDUWJGSEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)CS(=O)C(F)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClF3NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.